Cas no 2172051-90-8 (2-methyl-2-(thiomorpholin-4-yl)propan-1-amine dihydrochloride)

• Product Name: 2-methyl-2-(thiomorpholin-4-yl)propan-1-amine dihydrochloride
• CAS No: 2172051-90-8
• MF: C₈H₂₀Cl₂N₂S
• MW: 247.228798866272
• CID: 6475397
• PubChem ID: 132398804
• Update Time: 2025-11-02

2-methyl-2-(thiomorpholin-4-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(thiomorpholin-4-yl)propan-1-amine dihydrochloride
• 2-Methyl-2-thiomorpholinopropan-1-amine (dihydrochloride)
• 2-METHYL-2-THIOMORPHOLINOPROPAN-1-AMINE 2HCL
• EN300-1657553
• AT25293
• 2172051-90-8
• 2-Methyl-2-(thiomorpholin-4-yl)propan-1-aminedihydrochloride
• 2-methyl-2-thiomorpholin-4-ylpropan-1-amine;dihydrochloride

• Inchi： 1S/C8H18N2S.2ClH/c1-8(2,7-9)10-3-5-11-6-4-10;;/h3-7,9H2,1-2H3;2*1H
• InChI Key： MUTXYUWDOHVQRX-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1CCN(CC1)C(C)(C)CN

Computed Properties

• Exact Mass: 246.0724252g/mol
• Monoisotopic Mass: 246.0724252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-methyl-2-(thiomorpholin-4-yl)propan-1-amine dihydrochloride

Comprehensive Analysis of 2-methyl-2-(thiomorpholin-4-yl)propan-1-amine dihydrochloride (CAS No. 2172051-90-8)

The compound 2-methyl-2-(thiomorpholin-4-yl)propan-1-amine dihydrochloride (CAS No. 2172051-90-8) is a specialized chemical entity gaining attention in pharmaceutical and biochemical research. With its unique structural features, including a thiomorpholine ring and a branched amine moiety, this compound has become a subject of interest for drug discovery and molecular design. Researchers are particularly intrigued by its potential applications in modulating protein-protein interactions and enzyme activity, making it a valuable candidate for targeted therapies.

In recent years, the demand for sulfur-containing heterocycles like thiomorpholine derivatives has surged due to their enhanced bioavailability and metabolic stability. The 2-methyl-2-(thiomorpholin-4-yl)propan-1-amine scaffold offers a versatile platform for further functionalization, enabling the development of novel bioactive molecules. Its dihydrochloride salt form (CAS No. 2172051-90-8) ensures improved solubility and handling characteristics, which are critical for preclinical studies and formulation development.

One of the most frequently asked questions in scientific forums revolves around the synthetic routes for 2-methyl-2-(thiomorpholin-4-yl)propan-1-amine dihydrochloride. Current methodologies often involve multi-step organic transformations, including nucleophilic substitution and reductive amination, to construct the thiomorpholine-amine hybrid structure. Optimization of these synthetic protocols is a hot topic, as researchers aim to improve yields and reduce environmental impact through greener chemistry approaches.

The physicochemical properties of this compound, such as its pKa, logP, and hydrogen bonding capacity, are frequently searched in databases like PubChem and Reaxys. These parameters are crucial for understanding its drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) profile. Computational chemists often utilize molecular docking studies to predict how the 2-methyl-2-(thiomorpholin-4-yl)propan-1-amine core interacts with biological targets, providing insights for rational drug design.

Another trending discussion involves the analytical characterization of CAS No. 2172051-90-8. Advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography are employed to confirm its purity and structural integrity. These analyses are essential for quality control in both research and potential industrial-scale production. The compound's stability under various pH conditions and thermal stress is also a key consideration for long-term storage and transportation.

In the context of medicinal chemistry, derivatives of 2-methyl-2-(thiomorpholin-4-yl)propan-1-amine are being explored for their pharmacophore potential. The thiomorpholine ring is known to confer favorable interactions with enzymes and receptors, while the primary amine group allows for further derivatization. This dual functionality makes the compound a promising building block for libraries in high-throughput screening campaigns.

From a regulatory perspective, CAS No. 2172051-90-8 is currently not listed under restricted categories, but researchers must stay updated with evolving chemical regulations. Proper documentation of its safety data and handling procedures is imperative to ensure compliance with global laboratory standards. Environmental fate studies are also gaining traction, as the scientific community emphasizes sustainable chemistry practices.

Future directions for 2-methyl-2-(thiomorpholin-4-yl)propan-1-amine dihydrochloride research may include its application in bioconjugation strategies or as a ligand in catalysis. The compound's versatility positions it as a valuable tool in both academic and industrial settings. Collaborative efforts between synthetic chemists, biologists, and computational experts will likely unlock its full potential in the coming years.